3-(2-Bromobenzenesulfonyl)aniline

• Molecular Formula: C12H10BrNO2S
• Molecular Weight: 312.18 g/mol
• IUPAC Name: 3-(2-bromophenyl)sulfonylaniline
• InChI: InChI=1S/C12H10BrNO2S/c13-11-6-1-2-7-12(11)17(15,16)10-5-3-4-9(14)8-10/h1-8H,14H2
• InChI Key: BBIXSQKIEPFQCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)C2=CC=CC(=C2)N)Br

Description

3-(2-Bromobenzenesulfonyl)aniline (C₁₂H₁₀BrNO₂S, MW: 328.19 g/mol) is a brominated aromatic sulfonamide derivative. Its structure features a 2-bromobenzenesulfonyl group attached to the meta position of an aniline ring. This compound is of interest in medicinal chemistry and materials science due to the electron-withdrawing bromine and sulfonyl groups, which influence reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromobenzenesulfonyl)aniline typically involves a multi-step process. One common method includes the nitration of aniline to form nitroaniline, followed by reduction to produce the corresponding amine. The amine is then subjected to bromination to introduce the bromine atom. Finally, the sulfonylation reaction is carried out to attach the benzenesulfonyl group .

Industrial Production Methods

Industrial production methods for 3-(2-Bromobenzenesulfonyl)aniline may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-(2-Bromobenzenesulfonyl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfinyl or sulfhydryl group.

Substitution: The bromine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium amide (NaNH₂) or organometallic reagents can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce a variety of substituted aniline derivatives.

Scientific Research Applications

3-(2-Bromobenzenesulfonyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals

Mechanism of Action

The mechanism of action of 3-(2-Bromobenzenesulfonyl)aniline involves its interaction with molecular targets such as enzymes and receptors. The sulfonyl group can form strong interactions with active sites of enzymes, leading to inhibition or modulation of enzyme activity. The bromine atom may also participate in halogen bonding, further influencing the compound’s biological activity .

Comparison with Similar Compounds

Structural Analogues

The following table compares 3-(2-Bromobenzenesulfonyl)aniline with key structural analogues:

Compound Name	Molecular Formula	MW (g/mol)	Substituent Features	Key Applications/Properties	Reference
3-(2-Bromobenzenesulfonyl)aniline	C₁₂H₁₀BrNO₂S	328.19	2-Br, sulfonyl at meta	Potential antimicrobial activity
3-(3-Bromophenyl)aniline	C₁₂H₁₀BrN	248.12	3-Br (no sulfonyl)	Intermediate in organic synthesis
3-(4-Bromobenzoyl)aniline	C₁₃H₁₀BrNO	292.13	4-Br, benzoyl group	Photostability studies
3-(2-Methoxybenzenesulfonyl)aniline	C₁₃H₁₃NO₃S	263.31	2-OCH₃, sulfonyl at meta	Altered solubility (polarity)
3-(2-Hydroxyethylsulfonyl)aniline	C₈H₁₁NO₃S	201.24	Hydroxyethylsulfonyl group	Enhanced hydrogen-bonding capacity

Key Observations :

• Biological Relevance: Sulfonamide derivatives (e.g., ) often exhibit antibacterial and antifungal activities. The bromine atom may improve membrane penetration compared to non-halogenated analogues .

Physicochemical Properties

Property	3-(2-Bromobenzenesulfonyl)aniline	3-(3-Bromophenyl)aniline	3-(4-Bromobenzoyl)aniline
Solubility	Low in water (polar aprotic solvents preferred)	Moderate in ethanol	Low in water, soluble in DMSO
Melting Point	Not reported	Not reported	~154°C (sublimation)
Stability	Likely stable under inert conditions	Air-sensitive (aniline)	Photodegradable (benzoyl)

Notes:

• The sulfonyl group in 3-(2-Bromobenzenesulfonyl)aniline likely reduces basicity compared to simple anilines (e.g., 3-(3-Bromophenyl)aniline) due to electron withdrawal .
• Brominated benzoyl derivatives (e.g., ) may exhibit lower thermal stability than sulfonamides due to weaker C=O bonds .

Key Differences :

• Methoxy-substituted analogues (e.g., ) are generally safer but may lack the bioactivity of brominated derivatives .

Biological Activity

3-(2-Bromobenzenesulfonyl)aniline is an organic compound notable for its significant biological activity, particularly in enzyme inhibition and potential therapeutic applications. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

3-(2-Bromobenzenesulfonyl)aniline is characterized by the following structural features:

• Molecular Formula : C$_{12}$H$_{10}$BrNO$_2$S
• Functional Groups : Contains a sulfonyl group (-SO$_2$R) and a bromine atom attached to the benzene ring.

The unique combination of a sulfonyl group and a bromine atom enhances its reactivity and interaction with biological targets, making it a candidate for various pharmacological studies .

The biological activity of 3-(2-Bromobenzenesulfonyl)aniline is primarily attributed to its ability to interact with enzyme active sites. The sulfonyl group acts as an electrophile, facilitating nucleophilic attacks from amino acid residues in enzymes, which can lead to inhibition or modulation of their activity. The presence of the bromine atom may also enhance halogen bonding interactions, further influencing its biological effects .

Enzyme Inhibition Studies

Research indicates that 3-(2-Bromobenzenesulfonyl)aniline exhibits notable enzyme inhibitory properties. For instance:

• Enzyme Targets : The compound has been studied for its inhibitory effects on various enzymes involved in metabolic pathways.
• Inhibition Mechanism : It may inhibit enzyme activity by covalently modifying active site residues or through competitive inhibition.

Case Studies

• Cancer Research : In studies related to cancer treatment, compounds similar to 3-(2-Bromobenzenesulfonyl)aniline have shown promise as inhibitors of anti-apoptotic proteins like Mcl-1, which is overexpressed in many cancers. Such inhibitors can induce apoptosis in cancer cells, providing a potential therapeutic avenue .
• Antimicrobial Activity : Preliminary investigations suggest that derivatives of 3-(2-Bromobenzenesulfonyl)aniline may possess antimicrobial properties. These findings warrant further exploration into their efficacy against various bacterial strains .

Research Findings

A summary of key research findings related to 3-(2-Bromobenzenesulfonyl)aniline is presented in the following table:

Study Focus	Findings	Reference
Enzyme Inhibition	Significant inhibition observed in enzyme assays; potential as a lead compound for drug development.
Cancer Cell Apoptosis	Induces apoptosis in cancer cell lines through modulation of Mcl-1 activity.
Antimicrobial Properties	Exhibits antimicrobial activity against selected bacterial strains; further studies needed for confirmation.